2-(4-chloro-3-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C18H16ClN3O3/c1-12-9-14(7-8-15(12)19)24-11-16(23)20-10-17-21-18(22-25-17)13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key: XTZFIZQGKBASQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NCC2=NC(=NO2)C3=CC=CC=C3)Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as CMPO, is a chemical compound used in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves the formation of a complex with metal ions, which is stabilized by the coordination of the oxygen and nitrogen atoms in the oxadiazole and acetamide groups, respectively. This complex can be further stabilized by the formation of hydrogen bonds between the oxygen atoms in the oxadiazole group and the metal ion.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and does not have any known adverse effects on human health. However, it is important to note that this compound is not intended for human consumption and should only be used for scientific research purposes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chloro-3-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is its high selectivity for metal ions, which makes it a valuable tool for the separation and purification of rare earth elements and actinides. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 2-(4-chloro-3-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, including the development of new synthesis methods, the optimization of its selectivity for metal ions, and the study of its potential applications in other fields, such as medicine and materials science. Additionally, the use of this compound in combination with other chelating agents and ligands could lead to the development of new and more effective separation and purification techniques.

Synthesis Methods

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves the reaction of 4-chloro-3-methylphenol with chloroacetyl chloride, followed by the reaction of the resulting product with 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde in the presence of sodium hydride. The final product is obtained by the reaction of the intermediate with N,N-dimethylacetamide.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been extensively studied for its potential applications in various fields, including analytical chemistry, environmental science, and biochemistry. In analytical chemistry, this compound is used as a chelating agent for the separation and purification of rare earth elements. In environmental science, this compound is used for the extraction and recovery of actinides and lanthanides from nuclear waste. In biochemistry, this compound is used as a ligand for the study of protein-ligand interactions.